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113

cat. No.: B15621676

Compound Name:

An In-depth Technical Guide to E3 Ligase
Ligand-linker Conjugate 113

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of E3 Ligase Ligand-linker
Conjugate 113, a key building block in the development of Proteolysis Targeting Chimeras
(PROTACS). PROTACSs are a revolutionary class of therapeutic agents that utilize the cell's own
ubiquitin-proteasome system to selectively degrade target proteins implicated in a wide range
of diseases. This document details the chemical properties of E3 Ligase Ligand-linker
Conjugate 113, outlines its role in the broader context of the ubiquitin-proteasome pathway,
and provides detailed experimental protocols for its application in PROTAC synthesis and
evaluation.

Core Concepts: PROTACs and the Ubiquitin-
Proteasome System

PROTACSs are heterobifunctional molecules composed of two distinct ligands connected by a
chemical linker. One ligand binds to a target protein of interest (POI), while the other recruits an
E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin from the E3 ligase
to the POI, marking it for degradation by the 26S proteasome. This process offers a powerful
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alternative to traditional inhibitors by enabling the removal of pathogenic proteins from the
cellular environment.

The ubiquitin-proteasome pathway is a fundamental cellular process for protein degradation. It
involves a three-enzyme cascade (E1 activating, E2 conjugating, and E3 ligating enzymes) that
attaches ubiquitin, a small regulatory protein, to substrate proteins. Polyubiquitinated proteins
are then recognized and degraded by the proteasome. PROTACs effectively hijack this natural
system to target specific proteins for degradation.

Chemical Properties of E3 Ligase Ligand-linker
Conjugate 113

E3 Ligase Ligand-linker Conjugate 113 is a pre-fabricated molecule that provides the E3
ligase-binding component and the linker necessary for PROTAC synthesis. Its core is an
(S,R,S)-AHPC (alpha-hydroxy-gamma-prolyl-beta-cyclohexylalanine) scaffold, a potent ligand
for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.

Property Value

CAS Number 2378054-01-2
Molecular Formula C29H38N604S
Molecular Weight 566.71 g/mol
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Chemical Structure (SMILES)

Note: While E3 Ligase Ligand-linker Conjugate 113 is commercially available, to date, no
peer-reviewed publications have detailed its specific use in the synthesis of a named PROTAC.
Therefore, the experimental data for a PROTAC incorporating this exact conjugate are not
publicly available. The subsequent protocols are based on established methodologies for
similar (S,R,S)-AHPC-based VHL ligand-linker conjugates and serve as a guide for its
application.
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Signaling and Experimental Workflows

The successful development of a PROTAC using E3 Ligase Ligand-linker Conjugate 113
involves a logical progression of synthesis followed by rigorous biological evaluation.
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PROTAC Development Workflow

Synthesis

E3 Ligase Ligand-linker Protein of Interest (POI)
Conjugate 113 Ligand

PROTAC Synthesis
(e.g., Amide Coupling)

Evaluate Efficacy

Biological Evaluation
Protein Degradation Assay
(Western Blot)

Characterize Interactions
Binding Affinity Assay
(SPR or FP)

Ternary Complex Formation
(Co-IP, FRET)

Assess Phenotypic Effects

Cellular Activity Assays
(e.g., Proliferation, Apoptosis)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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